Ethyl 2-cyano-3-oxobutanoate
Overview
Description
Ethyl 2-cyano-3-oxobutanoate is a chemical compound with the molecular formula C7H9NO3 . It is used as a pharmaceutical intermediate . It is also used in the synthesis of fluorine-containing alkyl 2-cyano-3-oxocarboxylates and in the syntheses of pyrazolo [1, 2-a] pyrazole and pyrazolo [5, 1-b] [1, 3] oxazine derivatives .
Synthesis Analysis
The synthesis of Ethyl 2-cyano-3-oxobutanoate has been reported in various studies . One method involves the Claisen condensation of ethyl cyanacetate with diethyl oxalate using sodium ethanolate in ethanol at room temperature . Another approach involves the use of ethyl 4-bromo-3-oxobutanoate as a raw material to synthesize ethyl 4-cyano-3-oxobutanoate .Molecular Structure Analysis
The molecular structure of Ethyl 2-cyano-3-oxobutanoate consists of 7 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The average mass of the molecule is 155.151 Da and the monoisotopic mass is 155.058243 Da .Chemical Reactions Analysis
Ethyl 2-cyano-3-oxobutanoate can undergo various chemical reactions. For instance, it can participate in reactions leading to the construction of heterocycles . It can also react with alcohols in a reaction catalyzed by copper (II) trifluoromethanesulfonate .Physical And Chemical Properties Analysis
Ethyl 2-cyano-3-oxobutanoate has an average mass of 155.151 Da and a monoisotopic mass of 155.058243 Da .Scientific Research Applications
Pharmaceutical Intermediate
Ethyl 2-cyanoacetoacetate serves as an important intermediate in the pharmaceutical industry. It is utilized in the synthesis of various pharmacologically active substances due to its reactive nitrile and ester groups . This compound’s ability to undergo a range of chemical reactions makes it a valuable precursor in drug development.
Synthesis of Fluorine-Containing Compounds
This compound is instrumental in synthesizing fluorine-containing alkyl 2-cyano-3-oxocarboxylates . These fluorinated compounds have significant applications due to their unique properties, such as increased stability and lipophilicity, which are beneficial in creating more effective pharmaceuticals.
Building Blocks for Heterocycles
Ethyl 2-cyanoacetoacetate is a key starting material for constructing heterocyclic compounds . These structures form the backbone of many drugs and are essential in medicinal chemistry for creating compounds with specific biological activities.
Malonic Ester Synthesis
The compound is used in malonic ester synthesis, a method for preparing carboxylic acids. It involves the alkylation of enolate ions derived from ethyl 2-cyanoacetoacetate, followed by hydrolysis and decarboxylation to yield substituted acetic acids .
Acetoacetic Ester Synthesis
Similarly, ethyl 2-cyanoacetoacetate is used in acetoacetic ester synthesis to prepare methyl ketones. This process is crucial for synthesizing compounds with the acetoacetate moiety, which is a building block for various synthetic and natural products .
Organic Synthesis Reactions
Due to the presence of an acidic methylene group adjacent to the nitrile and carbonyl groups, ethyl 2-cyanoacetoacetate can participate in condensation reactions like the Knoevenagel condensation or the Michael addition. These reactions are fundamental in creating a wide array of organic compounds with diverse functional groups .
Safety and Hazards
Ethyl 2-cyano-3-oxobutanoate can cause skin and eye irritation. Inhalation of its vapors may cause respiratory tract irritation and drowsiness and dizziness . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective clothing, gloves, and eye/face protection should be worn when handling this compound .
properties
IUPAC Name |
ethyl 2-cyano-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-11-7(10)6(4-8)5(2)9/h6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWOKVFOTWMZMHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C#N)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40979569 |
Source
|
| Record name | Ethyl 2-cyano-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40979569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-cyano-3-oxobutanoate | |
CAS RN |
634-55-9 |
Source
|
| Record name | Butanoic acid, 2-cyano-3-oxo-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=634-55-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-cyanoacetoacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000634559 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 2-cyano-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40979569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-cyano-3-oxobutanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.149.005 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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